3-[(3-Methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione

• IUPAC Name: N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine
• InChI: InChI=1S/C11H13NO2S/c1-9-3-2-4-10(7-9)12-11-5-6-15(13,14)8-11/h2-7,11-12H,8H2,1H3
• InChI Key: GKKVNLXLFGUEFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2CS(=O)(=O)C=C2
• Molecular Formula: C11H13NO2S
• Molecular Weight: 223.29 g/mol
• CAS No.: 39565-72-5

Description

3-[(3-Methylphenyl)amino]-2,3-dihydro-1lambda6-thiophene-1,1-dione is a useful research compound. Its molecular formula is C11H13NO2S and its molecular weight is 223.29. The purity is usually 95%.
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Scientific Research Applications

Structural and Tautomeric Studies

• Crystal Structures and Tautomerism : A study on N-(2,3-dihydroxybenzylidene)amine derivatives, including a variant similar to N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine, revealed insights into their crystal structures and tautomeric behaviors. Strong intramolecular hydrogen bonding and the presence of a six-membered pseudocycle were observed (Mansilla-Koblavi et al., 1995).

Chemical Reactions and Synthesis

• Molecular Complex Reactions : Research on molecular complexes involving derivatives of N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine showed that these complexes are highly reactive and can undergo a variety of chemical transformations, including desulfonylation and rearrangement (Efremova et al., 2004).
• Affinitychromic Polythiophenes : A study on poly[3-(N-succinimido-p-phenylcarboxylate(tetraethoxy)oxy)-4-methylthiophene] showed the ability to react with different amine-bearing molecules, including those similar to N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine, to yield new polythiophene derivatives. These derivatives exhibited significant color changes upon interacting with various analytes, indicating their potential in high-throughput screening and drug discovery (Bernier et al., 2002).

Kinetic and Mechanistic Insights

• Kinetic Studies in Reactions : The kinetic behaviors of reactions involving O-aryl S-aryl dithiocarbonates and secondary alicyclic amines, similar to N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine, were studied. These reactions followed a stepwise mechanism with the formation of two tetrahedral intermediates (Castro et al., 2011).

Applications in Organic Synthesis

• Synthesis of Novel Compounds : Fully substituted 2,5-dihydrothiophenes were synthesized via a one-pot reaction involving primary amines, demonstrating the versatility of compounds related to N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine in organic synthesis (Mari et al., 2018).
• Palladium-Catalyzed Aminations : Studies on phenyl backbone-derived P,O- and P,N-ligands for palladium-catalyzed aminations indicated the potential use of N-(3-methylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine derivatives in facilitating these reactions (Bei et al., 1999).